Cas no 55559-55-2 (1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile,4-amino-1-b-D-ribofuranosyl-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile,4-amino-1-b-D-ribofuranosyl-
• CAS No: 55559-55-2
• MF: C₁₁H₁₂N₆O₄
• MW: 292.250781059265
• CID: 383774
• PubChem ID: 280328
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile,4-amino-1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile,4-amino-1-b-D-ribofuranosyl-
• 4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrazolo[3,4-d]pyrimidine-3-carbonitrile
• 4-amino-1-pentofuranosyl-1h-pyrazolo[3,4-d]pyrimidine-3-carbonitrile
• AC1L5S5C
• AC1Q4RKN
• AR-1G0534
• NSC131915
• NSC172600
• 4-Amino-1-beta-D-ribofuranosyl-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile
• NSC-131915
• NSC-172600
• 55559-55-2
• ZINC01719424
• DTXSID90299663
• NSC 131915
• NSC 172600

• Inchi： 1S/C11H12N6O4/c12-1-4-6-9(13)14-3-15-10(6)17(16-4)11-8(20)7(19)5(2-18)21-11/h3,5,7-8,11,18-20H,2H2,(H2,13,14,15)
• InChI Key： XIOWKWJXDQTVCE-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C2C(=C(N)N=CN=2)C(C#N)=N1)O)O

Computed Properties

• Exact Mass: 292.09216
• Monoisotopic Mass: 292.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 163Ų

Experimental Properties

• Density: 2.07±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 720.8°Cat760mmHg
• Flash Point: 389.7°C
• Refractive Index: 1.917
• Solubility: Very slightly soluble (0.53 g/l) (25 º C),
• PSA: 163.33
• LogP: -1.52712